Cas no 61345-88-8 (Propanenitrile, 3,3'-[1,4-butanediylbis(methylimino)]bis-)

• Product Name: Propanenitrile, 3,3'-[1,4-butanediylbis(methylimino)]bis-
• CAS No: 61345-88-8
• MF: C₁₂H₂₂N₄
• MW: 222.329882144928
• CID: 483083
• PubChem ID: 71396739
• Update Time: 2025-04-19

Propanenitrile, 3,3'-[1,4-butanediylbis(methylimino)]bis- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 3,3'-[1,4-butanediylbis(methylimino)]bis-
• 3-[4-[2-cyanoethyl(methyl)amino]butyl-methylamino]propanenitrile
• 61345-88-8
• SCHEMBL16892353
• DTXSID50818278
• 3,3'-[Butane-1,4-diylbis(methylazanediyl)]dipropanenitrile

• Inchi： 1S/C12H22N4/c1-15(11-5-7-13)9-3-4-10-16(2)12-6-8-14/h3-6,9-12H2,1-2H3
• InChI Key： IYKSPADYHLDFAZ-UHFFFAOYSA-N
• SMILES： N(C)(CCC#N)CCCCN(C)CCC#N

Computed Properties

• Exact Mass: 222.18466
• Monoisotopic Mass: 222.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 54.1Ų

Experimental Properties

• PSA: 54.06